Cas no 245039-32-1 (1-(4-CHLOROPHENYL)-1'-PHENYL-3,3'-DIMETHYL-5-HYDROXY[4,5']-BIPYRAZOL)

• Product Name: 1-(4-CHLOROPHENYL)-1'-PHENYL-3,3'-DIMETHYL-5-HYDROXY[4,5']-BIPYRAZOL
• CAS No: 245039-32-1
• MF: C₂₀H₁₇ClN₄O
• MW: 364.828182935715
• CID: 5268731
• Update Time: 2026-03-09

1-(4-CHLOROPHENYL)-1'-PHENYL-3,3'-DIMETHYL-5-HYDROXY[4,5']-BIPYRAZOL Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorophenyl)-1'-phenyl-3,3'-dimethyl-5-hydroxy[4,5']-bipyrazol
• 2'-(4-chlorophenyl)-5,5'-dimethyl-2-phenyl-2H,2'H-[3,4'-bipyrazole]-3'-ol
• 2-(4-chlorophenyl)-5-methyl-4-(5-methyl-2-phenylpyrazol-3-yl)-1H-pyrazol-3-one
• MLS000327863
• Bionet1_000545
• HMS569H07
• HMS2375A12
• SMR000168476
• [4,5'-Bi-1H-pyrazol]-5-ol, 1-(4-chlorophenyl)-3,3'-dimethyl-1'-phenyl- (9CI)
• 1-(4-CHLOROPHENYL)-1'-PHENYL-3,3'-DIMETHYL-5-HYDROXY[4,5']-BIPYRAZOL

• Inchi： 1S/C20H17ClN4O/c1-13-12-18(24(22-13)16-6-4-3-5-7-16)19-14(2)23-25(20(19)26)17-10-8-15(21)9-11-17/h3-12,23H,1-2H3
• InChI Key： ZPNMLIXYABYUPS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(C(=C(C)N1)C1=CC(C)=NN1C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 566
• XLogP3: 4.5
• Topological Polar Surface Area: 50.2

Additional information on 1-(4-CHLOROPHENYL)-1'-PHENYL-3,3'-DIMETHYL-5-HYDROXY[4,5']-BIPYRAZOL

Comprehensive Overview of 1-(4-CHLOROPHENYL)-1'-PHENYL-3,3'-DIMETHYL-5-HYDROXY[4,5']-BIPYRAZOL (CAS No. 245039-32-1)

The compound 1-(4-CHLOROPHENYL)-1'-PHENYL-3,3'-DIMETHYL-5-HYDROXY[4,5']-BIPYRAZOL (CAS No. 245039-32-1) is a specialized bipyrazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a hydroxyl group and chlorophenyl and phenyl substituents, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery and material science, aligning with current trends in green chemistry and sustainable synthesis.

One of the most searched questions about bipyrazole derivatives revolves around their biological activity and mechanism of action. Studies suggest that compounds like 1-(4-CHLOROPHENYL)-1'-PHENYL-3,3'-DIMETHYL-5-HYDROXY[4,5']-BIPYRAZOL may exhibit anti-inflammatory or antioxidant properties, making them candidates for therapeutic development. The presence of the hydroxy group enhances its ability to form hydrogen bonds, a critical feature for molecular recognition in drug design. This aligns with the growing demand for targeted therapies and precision medicine.

From a synthetic perspective, the chlorophenyl and phenyl groups in this compound contribute to its lipophilicity, which is a key parameter in ADME (Absorption, Distribution, Metabolism, and Excretion) studies. Researchers often explore modifications to optimize these properties, addressing common search queries like "how to improve drug solubility" or "role of substituents in bioavailability". The compound's methyl groups further influence its steric hindrance, which can be leveraged to fine-tune reactivity in catalytic applications.

In the context of agrochemical innovation, 1-(4-CHLOROPHENYL)-1'-PHENYL-3,3'-DIMETHYL-5-HYDROXY[4,5']-BIPYRAZOL has drawn attention for its potential as a pesticide intermediate. With increasing global focus on crop protection and environmental safety, this compound's structural features could contribute to developing low-toxicity alternatives. Searches for "eco-friendly agrochemicals" and "bipyrazole-based pesticides" reflect this trend, highlighting the need for innovative solutions in agriculture.

The compound's spectroscopic characterization (e.g., NMR, IR, and mass spectrometry data) is another area of interest, frequently searched by analytical chemists. Its crystalline properties and stability under various conditions are critical for formulation development, a topic often queried as "how to enhance compound stability". Recent advancements in computational chemistry have also enabled predictive modeling of its behavior, addressing questions like "in silico screening of bipyrazoles".

As the scientific community prioritizes green synthesis methods, 1-(4-CHLOROPHENYL)-1'-PHENYL-3,3'-DIMETHYL-5-HYDROXY[4,5']-BIPYRAZOL could benefit from catalyst-free or solvent-minimized routes. This aligns with searches for "sustainable chemical production" and "atom economy in heterocyclic synthesis". Its potential as a ligand in coordination chemistry further expands its utility, catering to queries about "metal-organic frameworks (MOFs)" and "catalytic ligand design".

In summary, 1-(4-CHLOROPHENYL)-1'-PHENYL-3,3'-DIMETHYL-5-HYDROXY[4,5']-BIPYRAZOL (CAS No. 245039-32-1) represents a multifaceted compound with applications spanning medicinal chemistry, agrochemicals, and materials science. Its structural versatility and alignment with contemporary research trends ensure its relevance in addressing pressing scientific challenges, from drug development to sustainable agriculture.